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Compound of Interest

Compound Name: Rubidium hydrogen carbonate

Cat. No.: B103053

A Technical Guide to Rubidium Hydrogen
Carbonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of rubidium hydrogen carbonate (RbHCOs3). The information is curated for
professionals in research and development, with a focus on data clarity and experimental
context.

Physical Properties

Rubidium hydrogen carbonate is a white, crystalline solid.[1] It is known to exist in different
crystal structures depending on the temperature, undergoing a phase transition at lower
temperatures.[2][3]

Table 1: General Physical Properties of Rubidium
Hydrogen Carbonate
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Property

Value

Source(s)

Molecular Formula

CH203Rb

[4]

Molecular Weight 146.485 g/mol [5]
Appearance White rhombohedral crystals [61[7]
Density 2.8 g/cm3 [8]

Solubility in Water

116 g/100 mL at 20°C

[6]19]

Chemical Properties

Rubidium hydrogen carbonate exhibits typical reactivity for an alkali metal bicarbonate. It is a
key intermediate in various chemical syntheses and displays interesting thermal decomposition

behavior.
Property Value Source(s)
IUPAC Name rubidium;hydrogen carbonate [5]
CAS Number 19088-74-5 [5]
Decomposition Point 175 °C [8]
Standard Enthalpy of 962 K3/mol 8]

Formation

Thermal Decomposition

Upon heating, rubidium hydrogen carbonate decomposes to form rubidium carbonate, water,
and carbon dioxide.[4] This decomposition process is a critical consideration in its handling and
application at elevated temperatures.

Reactivity

As a bicarbonate, it will react with acids to produce rubidium salts, water, and carbon dioxide. It
can also be formed by the carbonation of rubidium carbonate or the reaction of rubidium
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hydroxide with carbon dioxide.[4][10]

Crystal Structure and Phase Transition

A notable characteristic of rubidium hydrogen carbonate is its order-disorder phase transition
at a critical temperature (T_C) of 245 K (-28.15 °C).[2][3]

o High-Temperature Phase (>245 K): Above this temperature, it possesses a monoclinic
crystal structure (space group C2/m). In this phase, the hydrogen atoms within the hydrogen
bonds connecting the bicarbonate anions are disordered.[2][3]

o Low-Temperature Phase (<245 K): Below the transition temperature, the hydrogen atoms
become ordered, leading to a reduction in crystal symmetry to a triclinic system (space group
C-1).[2][3]

This phase transition is a key area of research in the solid-state chemistry of this compound.

Phase Transition of Rubidium Hydrogen Carbonate

High-Temperature Phase (> 245 K)
Monoclinic (C2/m)
Disordered Hydrogen Atoms

Low-Temperature Phase (< 245 K)
Triclinic (C-1)
Ordered Hydrogen Atoms

Click to download full resolution via product page
Caption: Phase transition diagram for rubidium hydrogen carbonate.
Experimental Protocols
Synthesis of Rubidium Hydrogen Carbonate

Two primary laboratory-scale synthesis methods are commonly employed:

Method 1: Carbonation of Rubidium Hydroxide
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This direct method involves the reaction of an aqueous solution of rubidium hydroxide with
carbon dioxide gas.[4]

Method 2: Carbonation of Rubidium Carbonate

Another prevalent method is the bubbling of carbon dioxide through an aqueous solution of
rubidium carbonate.[4] The resulting rubidium hydrogen carbonate can then be crystallized
from the solution.

Synthesis of Rubidium Hydrogen Carbonate

Method 1 Method 2

Carbon Dioxide (g) Rubidium Carbonate (aq) Carbon Dioxide (@)

+ H20 + CO2

Rubidium Hydroxide (aq)

Rubidium Hydrogen Carbonate (aq)

Rubidium Hydrogen Carbonate (aq)

Click to download full resolution via product page

Caption: Common laboratory synthesis routes for rubidium hydrogen carbonate.

Analytical Techniques

The characterization of rubidium hydrogen carbonate relies on several advanced analytical
methods:

o X-ray Diffraction (XRD): This is the fundamental technique for determining the crystal
structure and phase purity of the compound.[4]

o Thermogravimetric Analysis (TGA): TGA is employed to study the thermal stability and
decomposition pathway of rubidium hydrogen carbonate by measuring its mass change
as a function of temperature.[4]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR has been utilized to thoroughly
investigate the order-disorder phase transition of this compound.[2][11]

Safety and Handling

While detailed safety information should be obtained from a current Safety Data Sheet (SDS), it
is important to note that rubidium hydrogen carbonate is generally handled with standard
laboratory precautions. As with other carbonates, contact with strong acids should be avoided
to prevent the rapid release of carbon dioxide gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103053#physical-and-chemical-properties-of-
rubidium-hydrogen-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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